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Compound of Interest

Compound Name: BMS-764459

Cat. No.: B606247 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for BMS-764459 is not publicly available, this guide provides a comprehensive set

of procedures based on established best practices for the disposal of research-grade chemical

compounds of unknown or uncertain toxicity.

Chemical and Physical Properties of BMS-764459
A summary of the known properties of BMS-764459 is presented below. This information is

crucial for assessing potential hazards and ensuring compatible disposal methods.

Property Value

Molecular Formula C₁₉H₂₁F₂N₅O₃

Molecular Weight 405.40 g/mol

Appearance White to light brown powder

Solubility Soluble in DMSO (20 mg/mL, clear)

Storage Temperature Room temperature

Storage Class 13 - Non-Combustible Solids
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Experimental Protocols: General Disposal
Procedure for BMS-764459
The following step-by-step protocol should be followed for the disposal of BMS-764459 and

associated contaminated materials. This procedure assumes the compound may be hazardous

and should be handled with appropriate caution.

1. Personal Protective Equipment (PPE): Before handling BMS-764459 for disposal, ensure

the following PPE is worn to minimize exposure:

Gloves: Double-gloving with an inner layer of nitrile gloves and an outer layer of chemically

resistant gloves is recommended.

Eye Protection: Chemical splash goggles and a face shield are essential to protect against

splashes and aerosols.

Body Protection: A lab coat, chemically resistant apron, full-length pants, and closed-toe

shoes must be worn.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a properly fitted respirator with a combination of organic vapor and particulate cartridges

should be used.

2. Waste Segregation and Containerization:

Solid Waste:

Unused or expired BMS-764459 powder should be disposed of in its original container if

possible.

If the original container is not available, transfer the solid waste to a new, clean, and

compatible container (e.g., a high-density polyethylene (HDPE) bottle) that can be

securely sealed.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, leak-proof container lined with a heavy-duty plastic bag.
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Liquid Waste:

Solutions of BMS-764459 (e.g., in DMSO) should be collected in a separate, compatible,

and leak-proof waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

The container should be made of a material that is resistant to the solvent used (e.g.,

glass or a compatible plastic for DMSO).

3. Waste Container Labeling: Proper labeling of waste containers is critical for safe handling

and disposal by your institution's environmental health and safety (EHS) department. The label

must include:

The words "Hazardous Waste".

The full chemical name: (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-(6-(difluoromethoxy)-2,5-

dimethylpyridin-3-ylamino)-5-oxo-4,5-dihydropyrazine-2-carbonitrile.

The CAS Number: 1188407-45-5.

An indication of the hazards (e.g., "Toxic," "Handle with Caution"). Since the full hazard

profile is unknown, it is prudent to list it as potentially toxic.

The name and contact information of the generating researcher or lab.

The accumulation start date.

4. Storage of Waste:

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be located at or near the point of waste generation and under the control of

laboratory personnel.

Ensure that the waste is stored away from incompatible materials.

5. Disposal Request:
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Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a pickup.

Do not pour any solutions of BMS-764459 down the drain.

Do not dispose of solid BMS-764459 or contaminated materials in the regular trash.

Disposal Workflow for BMS-764459
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of BMS-764459.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/product/b606247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: BMS-764459 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Powder, Contaminated Labware)

Solid

Liquid Waste
(Solutions in Solvents)

Liquid

Step 3a: Place in a Labeled,
Sealable Solid Waste Container

Step 3b: Place in a Labeled,
Sealable Liquid Waste Container

Step 4: Ensure Proper Labeling
('Hazardous Waste', Chemical Name, CAS#, Hazards)

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for BMS-764459.
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By adhering to these general best practices, laboratory professionals can ensure the safe and

compliant disposal of BMS-764459, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

To cite this document: BenchChem. [Proper Disposal of BMS-764459: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606247#bms-764459-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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